1-(4-carboxyphenylmethyl)-3-ethyl-4-Boc piperazine

• CAS No.: 1131622-97-3
• Molecular Formula: C19H28N2O4
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 4-[[3-ethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]methyl]benzoic acid
• InChI: InChI=1S/C19H28N2O4/c1-5-16-13-20(10-11-21(16)18(24)25-19(2,3)4)12-14-6-8-15(9-7-14)17(22)23/h6-9,16H,5,10-13H2,1-4H3,(H,22,23)
• InChI Key: NNEICFKHZYOTGX-UHFFFAOYSA-N
• SMILES: CCC1CN(CCN1C(=O)OC(C)(C)C)CC2=CC=C(C=C2)C(=O)O

Description

Piperazine-based compounds are gaining more attention in today’s research as the piperazine nucleus is found in many biologically active compounds. Substitution in the nitrogen atom of piperazine with a suitable fragment containing donor atoms makes it unique for versatile binding possibilities with metal ions.

Mechanism of Action

The mechanism of action of piperazine derivatives is not clearly recognized. More research is needed to understand the specific action mechanisms of “1-(4-carboxyphenylmethyl)-3-ethyl-4-Boc piperazine”.

Safety and Hazards

While specific safety and hazard information for “1-(4-carboxyphenylmethyl)-3-ethyl-4-Boc piperazine” is not available, it’s worth noting that “1-Phenylpiperazine” is toxic, with an oral LD50 in rats of 210 mg/kg.